Cas no 2680815-51-2 (4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid)

• Product Name: 4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid
• CAS No: 2680815-51-2
• MF: C₁₃H₁₃ClF₃NO₃
• MW: 323.69543337822
• CID: 5635397
• PubChem ID: 165921083
• Update Time: 2025-05-22

4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{N-[(4-chlorophenyl)methyl]-2,2,2-trifluoroacetamido}butanoic acid
• EN300-28294422
• 2680815-51-2
• 4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid

• Inchi： 1S/C13H13ClF3NO3/c14-10-5-3-9(4-6-10)8-18(7-1-2-11(19)20)12(21)13(15,16)17/h3-6H,1-2,7-8H2,(H,19,20)
• InChI Key： SBQBWVDOFXDBON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(C(C(F)(F)F)=O)CCCC(=O)O

Computed Properties

• Exact Mass: 323.0536055g/mol
• Monoisotopic Mass: 323.0536055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid

Recent Advances in the Study of 4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid (CAS: 2680815-51-2)

In recent years, the compound 4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid (CAS: 2680815-51-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamido and chlorophenyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of 4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid. Recent publications have reported improved synthetic methods that enhance yield and purity, making the compound more accessible for further studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the synthesized product. These advancements are crucial for ensuring reproducibility and scalability in industrial applications.

Pharmacological studies have revealed that 4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. In vitro assays have demonstrated its inhibitory effects on certain proteases and kinases, suggesting potential applications in treating diseases such as cancer and inflammatory disorders. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and low toxicity, which are essential for its development as a therapeutic agent.

Another significant aspect of recent research is the exploration of the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into how 4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid interacts with target proteins. These studies have identified key binding sites and interactions, which could guide the design of more potent derivatives. Such findings are invaluable for structure-activity relationship (SAR) studies and drug optimization efforts.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology as a probe or tool molecule. Its ability to selectively modify proteins or other biomolecules makes it a valuable asset for studying biological processes. Researchers have utilized 4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid in various assays to uncover novel biological pathways and interactions, further expanding its utility beyond traditional drug development.

Despite these promising developments, challenges remain in the clinical translation of 4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, the latest research on 4-{N-(4-chlorophenyl)methyl-2,2,2-trifluoroacetamido}butanoic acid (CAS: 2680815-51-2) highlights its multifaceted potential in chemical biology and pharmaceutical applications. Continued investigation into its synthesis, mechanism of action, and therapeutic efficacy will undoubtedly contribute to its development as a valuable tool and drug candidate. The insights gained from these studies not only enhance our understanding of this specific compound but also pave the way for the discovery of related molecules with improved properties.